Cas no 4254-14-2 ((R)-(-)-1,2-Propanediol)

(R)-(-)-1,2-Propanediol structure

Product Name:(R)-(-)-1,2-Propanediol

CAS No:4254-14-2

MF:C₃H₈O₂

MW:76.0944213867188

MDL:MFCD00066248

CID:44877

PubChem ID:259994

Update Time:2025-04-18

(R)-(-)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

- (r)-(-)-propylene glycol
- (r)-(-)-1,2-propanediol
- (r)-(-)-1,2-propyleneglycol
- (r)-(-)-propylene glycerol
- (R)-1,2-propandiol
- R-(-)-1,2-Propanediol
- (2R)-propane-1,2-diol
- (R)-(-)-1,2-Dihydroxypropane
- (R)-1,2-Propanediol
- (R)-Propane-1,2-diol
- R-(-)-1,2-Propanedio
- (R)-(?)-1,2-Propanediol
- (R)-(?)-Propylene glycerol
- (R)-(?)-Propylene glycol
- (R)-Propylene glycol
- R-1,2-PROPANEDIOL
- (2R)-1,2-propanediol
- (-)-1,2-Propanediol
- DNIAPMSPPWPWGF-GSVOUGTGSA-N
- 602HN5L69H
- Propylene glycol #
- 1,2-Propanediol, (R)-
- 1-Deoxy-sn-glycerol
- D-(-)-Propanediol
- (-)-Propylene glycol
- R-(-)-Propylene glycol
- Propylene glycol, (R)-
- Propylene glycol, (2R)-
- (R)-(−)-1,2-Propanediol,99%
- AC-14032
- Aliphatic alcohol
- UNII-602HN5L69H
- DB02159
- 1,2-Propanediol, (R)-(-)-
- CS-W020032
- CHEBI:28972
- 4254-14-2
- AS-12361
- Ilexan P
- HY-Z0031
- NS00121071
- Z1255486379
- MFCD00066248
- (R)-(-)-1,2-Propanediol, 96%
- NSC90793
- A825932
- propylenglycol
- Q27093218
- D-1,2-propanediol
- NSC-90793
- P1152
- Methyl glycol
- AKOS015840306
- PROPYLENE GLYCOL L-FORM
- Inhibited 1,2-propylene glycol
- A905496
- (R)-2-Hydroxy-1-propanol
- C02912
- (R)-(-)-Propanediol
- propylene-glycol
- Prolugen
- PROPYLENE GLYCOL L-FORM [MI]
- a-Propylene glycol
- DTXSID201009429
- EN300-201235
- C3H8O2
- 16922-04-6
- Chilisa FE
- A11633
- (R)-(-)-1,2-Propanediol
- MDL： MFCD00066248
- Inchi： 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3/t3-/m1/s1
- InChI Key： DNIAPMSPPWPWGF-GSVOUGTGSA-N
- SMILES： O[C@H](C)CO
- BRN： 1718872

Computed Properties

Exact Mass: 76.05240
Monoisotopic Mass: 76.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 20.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: liquid
Density: 1.04 g/mL at 25 °C(lit.)
Melting Point: -57C
Boiling Point: 186-188 °C/765 mmHg(lit.)
Flash Point: Degrees Fahrenheit:217.4°F
Degrees Celsius:103°C
Refractive Index: n20/D 1.434(lit.)
PSA: 40.46000
LogP: -0.64050
Solubility: Uncertain
Merck: 7855
Sensitiveness: Hygroscopic
Specific Rotation: -17 º (c=neat)
Optical Activity: [α]20/D −16.5°, neat

(R)-(-)-1,2-Propanediol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P264-P280-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20-65-15-10
Safety Instruction： S24/25
FLUKA BRAND F CODES：3
Hazardous Material Identification：
Safety Term：S24/25
Storage Condition：Inert atmosphere,Room Temperature
Risk Phrases：R20

(R)-(-)-1,2-Propanediol Customs Data

HS CODE：2905399090
Customs Data：

China Customs Code:
2905399090

Overview:

2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

(R)-(-)-1,2-Propanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-Z0031-500mg	(R)-(-)-1,2-Propanediol	4254-14-2	99.94%	500mg	￥300	2025-04-16
Fluorochem	166900-10g	R)-1,2-Propanediol	4254-14-2	98%	10g	￡35.00	2022-02-28
Fluorochem	166900-25g	R)-1,2-Propanediol	4254-14-2	98%	25g	￡62.00	2022-02-28
Fluorochem	166900-1g	R)-1,2-Propanediol	4254-14-2	98%	1g	￡10.00	2022-02-28
Fluorochem	166900-5g	R)-1,2-Propanediol	4254-14-2	98%	5g	￡20.00	2022-02-28
Apollo Scientific	OR307150-25g	(R)-(-)-1,2-Propanediol	4254-14-2	98+%	25g	£21.00	2025-03-21
Apollo Scientific	OR307150-100g	(R)-(-)-1,2-Propanediol	4254-14-2	98+%	100g	£25.00	2025-03-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002161-1g	(R)-(-)-1,2-Propanediol	4254-14-2	99%	1g	￥25	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002161-25g	(R)-(-)-1,2-Propanediol	4254-14-2	99%	25g	￥45	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002161-5g	(R)-(-)-1,2-Propanediol	4254-14-2	99%	5g	￥31	2024-05-23

(R)-(-)-1,2-Propanediol Production Method

(R)-(-)-1,2-Propanediol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:4254-14-2)(R)-1,2-丙二醇

Order Number:LE1664948;LE8540

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4254-14-2)(R)-(-)-1,2-Propanediol

Order Number:A905496

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:20

Price ($):202.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4254-14-2)(R)-(-)-1,2-Propanediol

Order Number:1664948

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

(R)-(-)-1,2-Propanediol Related Literature

1. Metal–organic ferroelectric complexes: enantiomer directional induction achieved above-room-temperature homochiral molecular ferroelectrics

Yu-Ling Liu,Jia-Zhen Ge,Zhong-Xia Wang,Ren-Gen Xiong Inorg. Chem. Front. 2020 7 128
2. Metal–organic ferroelectric complexes: enantiomer directional induction achieved above-room-temperature homochiral molecular ferroelectrics

Yu-Ling Liu,Jia-Zhen Ge,Zhong-Xia Wang,Ren-Gen Xiong Inorg. Chem. Front. 2020 7 128
3. Novel photo-polymerizable chiral hydrogen-bonded self-assembled complexes: Preparation, characterization and the utilization as a thermal switching reflective color film

Fengjin Chen,Jinbao Guo,Zhijian Qu,Jie Wei J. Mater. Chem. 2011 21 8574
4. Efficient synthesis of 3,4-ethylenedioxythiophenes (EDOT) by Mitsunobu reaction

Dolores Caras-Quintero,Peter B?uerle Chem. Commun. 2002 2690
5. Adsorptive separation on metal–organic frameworks in the liquid phase

Ben Van de Voorde,Bart Bueken,Joeri Denayer,Dirk De Vos Chem. Soc. Rev. 2014 43 5766

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4254-14-2 ((R)-(-)-1,2-Propanediol) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:4254-14-2)(R)-1,2-丙二醇

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Amadis Chemical Company Limited

(CAS:4254-14-2)(R)-(-)-1,2-Propanediol

Purity:99%

Quantity:1kg

Price ($):202.0

Cas no 4254-14-2 ((R)-(-)-1,2-Propanediol)

(R)-(-)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-(-)-1,2-Propanediol Security Information

(R)-(-)-1,2-Propanediol Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

(R)-(-)-1,2-Propanediol Pricemore >>

(R)-(-)-1,2-Propanediol Production Method

(R)-(-)-1,2-Propanediol Suppliers

(R)-(-)-1,2-Propanediol Related Literature

Related Categories

4254-14-2 ((R)-(-)-1,2-Propanediol) Related Products